Cas no 46273-39-6 (2-Quinolin-1-ium-1-ylacetic acid;chloride)

2-Quinolin-1-ium-1-ylacetic acid;chloride structure
46273-39-6 structure
Product Name:2-Quinolin-1-ium-1-ylacetic acid;chloride
CAS No:46273-39-6
MF:C11H10ClNO2
MW:223.655601978302
CID:2626538
PubChem ID:12208786
Update Time:2025-04-21

2-Quinolin-1-ium-1-ylacetic acid;chloride Chemical and Physical Properties

Names and Identifiers

    • SureCN770144; STOCK2S-26623; STK563877; CTK7J4976; AC1LR3J5; 1-Carboxymethyl-5-joduracil; (5-Iodo-2,4-dioxo-3,4-dihydro-2H-pyrimidin-1-yl)-acetic acid; 5-iodouracil-1-ylacetic acid; Oprea1_378104; 1-carboxymethyl-5-iodouracil; BAS 03154764; (5-iodo-2,4-dioxo-3,4-dihydro-2H-pyrimidin-1-yl)-acetic acid; 1-Carboxymethyl-chinolinium, Chlorid; (5-iodouracil-1-yl)acetic acid; 1-carboxymethyl-quinolinium, chloride;
    • SCHEMBL9010947
    • NSC54303
    • NSC-54303
    • 46273-39-6
    • 2-Quinolin-1-ium-1-ylacetic acid;chloride
    • Inchi: 1S/C11H9NO2.ClH/c13-11(14)8-12-7-3-5-9-4-1-2-6-10(9)12;/h1-7H,8H2;1H
    • InChI Key: PEFQBNZAOIYGIL-UHFFFAOYSA-N
    • SMILES: [Cl-].OC(C[N+]1C=CC=C2C=CC=CC=12)=O

Computed Properties

  • Exact Mass: 223.04000
  • Monoisotopic Mass: 223.0400063Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 217
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.2Ų

Experimental Properties

  • PSA: 41.18000
  • LogP: -1.78410
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